Cas no 1047627-04-2 (3-Pyridinecarboxaldehyde, 6-ethynyl-)

3-Pyridinecarboxaldehyde, 6-ethynyl-, is a versatile heterocyclic building block featuring both an aldehyde and an ethynyl functional group. Its pyridine core provides a rigid aromatic scaffold, while the aldehyde and ethynyl moieties offer reactive sites for further functionalization, such as condensation, nucleophilic addition, or click chemistry applications. This compound is particularly useful in pharmaceutical and materials science research, where its dual functionality enables the synthesis of complex molecular architectures. Its structural features make it valuable for constructing ligands, catalysts, or conjugated systems in organic electronics. The compound's well-defined reactivity profile ensures predictable transformations, supporting efficient synthetic workflows.

3-Pyridinecarboxaldehyde, 6-ethynyl- structure

1047627-04-2 structure

Product Name:3-Pyridinecarboxaldehyde, 6-ethynyl-

CAS No:1047627-04-2

MF:C₈H₅NO

MW:131.131401777267

CID:2853176

Update Time:2025-06-09

3-Pyridinecarboxaldehyde, 6-ethynyl- Chemical and Physical Properties

Names and Identifiers

- 3-PYRIDINECARBOXALDEHYDE, 6-ETHYNYL-
- 6-ethynylpyridine-3-carbaldehyde
- 3-Pyridinecarboxaldehyde, 6-ethynyl-
- Inchi： 1S/C8H5NO/c1-2-8-4-3-7(6-10)5-9-8/h1,3-6H
- InChI Key： MTGHDMSHFPXRNT-UHFFFAOYSA-N
- SMILES： O=CC1C=NC(C#C)=CC=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 167
Topological Polar Surface Area: 30

3-Pyridinecarboxaldehyde, 6-ethynyl- Pricemore >>

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